Cas no 21046-02-6 (ethyl 3,3-dicyclopropylprop-2-enoate)

• Product Name: ethyl 3,3-dicyclopropylprop-2-enoate
• CAS No: 21046-02-6
• Molecular Formula: C₁₁H₁₆O₂
• Molecular Weight: 180.243543624878
• CID: 2937674
• PubChem ID: 10654960

ethyl 3,3-dicyclopropylprop-2-enoate Properties

Names and Identifiers

• 2-Propenoic acid, 3,3-dicyclopropyl-, ethyl ester
• ethyl 3,3-dicyclopropylacrylate
• Ethyl 3,3-dicyclopropylprop-2-enoate
• 3,3-Dicyclopropylacrylic acid ethyl ester

• InChIKey： LDAMCULCXWYMEQ-UHFFFAOYSA-N
• Inchi： 1S/C11H16O2/c1-2-13-11(12)7-10(8-3-4-8)9-5-6-9/h7-9H,2-6H2,1H3
• SMILES： O(CC)C(/C=C(\C1CC1)/C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Heavy Atom Count: 13
• Complexity: 221
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids